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Compound of Interest

Compound Name: Disperse Yellow 56

Cat. No.: B6595850

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information on the
absorption and emission properties of Disperse Yellow 56 (C.I. 261550), a disperse dye with
applications in the textile industry and as a fluorescent probe in biological research. While
specific experimental data on its spectral characteristics are not extensively available in
published literature, this document compiles its known physical and chemical properties,
outlines standard experimental protocols for spectroscopic analysis, and presents logical
workflows for its characterization.

Core Properties of Disperse Yellow 56

Disperse Yellow 56 is a double azo dye, characterized by its "red light yellow" or "golden

yellow" hue.[1] Its chemical structure and other key properties are summarized in the table
below.
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Property Value Reference
CAS Number 54077-16-6 [1112]
Molecular Formula C21H15Ns02 [1][2]
Molecular Weight 369.38 g/mol [11[2]
Appearance Orange powder [1]
Solubility Soluble in acetone [1]

Double azo class, formed by

the coupling of diazotized 4-
Molecular Structure ] ) [1]

(phenyldiazenyl)benzenamine

and Quinoline-2,4-diol

Absorption and Emission Spectra

As of the latest literature review, the specific absorption and emission maxima (Amax and Aem),
quantum vyield, and fluorescence lifetime of Disperse Yellow 56 have not been extensively
documented. One source notes that its specific UV-Vis spectral behavior under irradiation
remains underexplored.[3] However, its application as a fluorescent marker in biological assays
suggests that it exhibits notable fluorescence properties.[3]

The color of the dye suggests that its maximum absorption likely occurs in the violet-blue
region of the visible spectrum, leading to its yellow appearance. The emission would then be
expected at a longer wavelength (a larger Stokes shift), characteristic of fluorescent molecules.

The following diagram illustrates the fundamental relationship between the absorption of a
photon, the transition to an excited state, and the subsequent emission of a photon at a lower
energy (longer wavelength).
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Start: Characterization of Disperse Yellow 56

Prepare Stock Solution
in Acetone

'

Prepare Dilutions for
Absorbance Measurement

'

Measure Absorption Spectrum
(UV-Vis Spectrophotometer)

Prepare Dilute Solution for
Emission Measurement
(Abs @ A_max = 0.1)

'

Measure Emission Spectrum
(Spectrofluorometer)

End: Spectral Data Obtained

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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